Cas no 2172004-09-8 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2172004-09-8
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5800197
• PubChem ID: 165526066
• Update Time: 2025-05-24

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• EN300-1495008
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• 2172004-09-8

• Inchi： 1S/C27H26N2O5/c1-17(13-14-25(30)29-19-8-6-7-18(15-19)26(31)32)28-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-12,15,17,24H,13-14,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BGYKDIWFURWIGS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NC1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic Acid (CAS No. 2172004-09-8)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172004-09-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a benzoic acid backbone, which is a common motif in many bioactive molecules, with modifications that enhance its pharmacological properties. The presence of a fluoren-9-ylmethoxycarbonyl group and an amino-pentanamide moiety introduces specific functional attributes that make this compound of interest for further investigation.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it serves as a protecting group for amino functions in peptide synthesis, but its incorporation into this molecule suggests potential applications beyond simple protection. This group may contribute to the solubility and stability of the compound, which are critical factors in drug design. Additionally, the fluorene core is known for its rigidity and hydrophobicity, which can influence the binding affinity and selectivity of the molecule when interacting with biological targets.

The amino-pentanamide moiety further extends the molecular framework, providing a flexible linker that can modulate the conformational space of the compound. This feature is particularly important in drug design, as it allows for fine-tuning of interactions with biological receptors or enzymes. The amide bond itself is a key pharmacophoric element, often involved in hydrogen bonding interactions, which are crucial for achieving high binding affinity.

From a synthetic perspective, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid represents an advanced intermediate that could be used to develop more complex derivatives. The benzoic acid core can be further functionalized, allowing chemists to explore various modifications such as esterification, amidation, or coupling with other bioactive units. These synthetic possibilities make this compound a valuable tool for medicinal chemists seeking to discover novel therapeutic agents.

In recent years, there has been growing interest in molecules that combine multiple pharmacophoric elements to achieve synergistic effects. The combination of a fluorene-based moiety, an amino-pentanamide, and a benzoic acid scaffold in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid positions it as a candidate for such multi-target interactions. For instance, the benzoic acid moiety might interact with acidic pockets in enzymes or receptors, while the fluorene group could engage in hydrophobic interactions or π-stacking events. The amino-pentanamide segment could further enhance binding through hydrogen bonding or salt bridge formation.

The potential biological activities of this compound have not yet been fully explored, but its structural features suggest several possible applications. One area of interest is its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as cancer or inflammation. The benzoic acid core is known to be present in many natural products and drug candidates that exhibit anti-inflammatory or anti-cancer properties. Additionally, the fluorene group has been reported to have photophysical properties that could make it useful in photochemical applications or as a fluorescent probe.

Another promising application lies in the field of neurology. The structural motifs present in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid are reminiscent of molecules that have shown efficacy in modulating neurotransmitter systems. For example, amides and benzoic acid derivatives are frequently explored for their potential effects on serotonin receptors or other neurotransmitter pathways. While no direct evidence exists at this time, further research could uncover novel therapeutic potentials for this compound.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid also presents an opportunity to investigate new synthetic methodologies. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions or organometallic chemistry could lead to more efficient routes for producing this compound and its derivatives. These synthetic advances would not only facilitate future research but also contribute to the broader field of organic chemistry by demonstrating new ways to construct complex molecular architectures.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172004-09-8) is a structurally intriguing compound with potential applications across multiple domains of pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will undoubtedly play an important role in advancing our understanding of disease mechanisms and developing new treatments.